Cas no 87711-73-7 (Hexanoic acid, 2-ethylidene-, methyl ester, (E)-)

Hexanoic acid, 2-ethylidene-, methyl ester, (E)- structure
87711-73-7 structure
Product Name:Hexanoic acid, 2-ethylidene-, methyl ester, (E)-
CAS No:87711-73-7
MF:C9H16O2
MW:156.222143173218
CID:653195
PubChem ID:54326897
Update Time:2025-04-19

Hexanoic acid, 2-ethylidene-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-ethylidene-, methyl ester, (E)-
    • methyl 2-ethylidenehexanoate
    • DTXSID50710602
    • SCHEMBL1034581
    • 87711-73-7
    • 2-(butyl)-but-2-enoic acid methyl ester
    • SVOLFPMIMGABIA-UHFFFAOYSA-N
    • Inchi: 1S/C9H16O2/c1-4-6-7-8(5-2)9(10)11-3/h5H,4,6-7H2,1-3H3
    • InChI Key: SVOLFPMIMGABIA-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=CC)CCCC)=O

Computed Properties

  • Exact Mass: 156.115029749g/mol
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų
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